Cas no 31212-28-9 (Benzenesulfonic acid,nitro-)

Benzenesulfonic acid,nitro- structure

Product Name:Benzenesulfonic acid,nitro-

CAS No:31212-28-9

Molecular Formula:C₆H₅NO₅S

Molecular Weight:203.1726

CID:311395

PubChem ID:6664

Benzenesulfonic acid,nitro- Properties

Names and Identifiers

- Benzenesulfonic acid,nitro-
- Nitrobenzenesulfonicacid
- 2-Nitrobenzenesulfonic acid
- o-Nitrobenzenesulfonic acid
- Benzenesulfonic acid, nitro-
- UN2305
- 80-82-0
- 2-nitrobenzene-1-sulfonic acid
- EN300-3510293
- NS00005172
- Nitrobenzenesulphonic acid
- EINECS 201-311-6
- N0139
- FT-0656219
- Nitrobenzolsulfosaure
- CCRIS 3130
- 2-Nitrobenzenesulphonic acid
- AKOS015917547
- 31212-28-9
- Nitrobenzenesulfonic acid [UN2305] [Corrosive]
- 2-Nitrobenzenesulfonic acid #
- AM101297
- DTXSID601033533
- BS-22943
- Nitrobenzenesulfonic acid
- Q63408758
- A820757
- FT-0631360
- Benzenesulfonic acid, 2-nitro-
- SCHEMBL63933
- A839983
- 2-nitro-benzenesulfonic acid
- +Expand
- InChIKey： HWTDMFJYBAURQR-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H5NO5S/c8-7(9)5-3-1-2-4-6(5)13(10,11)12/h1-4H,(H,10,11,12)
- SMILES： [N+](C1C=CC=CC=1S(O)(=O)=O)([O-])=O

Computed Properties

Exact Mass: 202.988843g/mol
Surface Charge: 0
XLogP3: 0.5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 202.988843g/mol
Monoisotopic Mass: 202.988843g/mol
Topological Polar Surface Area: 109Å²
Heavy Atom Count: 13
Complexity: 287
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

PSA: 97.51

Benzenesulfonic acid,nitro- Related Literature

1. First Report of the Committee on Atoms of the International Union of Chemistry

N. Bohr,O. Hahn,W. D. Harkins,G. Urbain J. Chem. Soc. 1937 1910
2. Amido derivatives of metals and metalloids. Part VIII. Metathetical reactions of organostannanes; their use in amination

T. A. George,M. F. Lappert J. Chem. Soc. A 1969 992
3. Determination of pesticides by derivative formation. Part IV. A sensitive gas-chromatographic method for the determination of MCPA and MCPB herbicides after esterification with 1-bromomethyl-2,3,4,5,6-pentafluorobenzene

Haig Agemian,A. S. Y. Chau Analyst 1976 101 732
4. 1241. Pyrazines. Part II. The preparation and reactions of 2,3-, 2,5-, and 2,6-disubstituted pyrazines

G. W. H. Cheeseman,E. S. G. T?rzs J. Chem. Soc. 1965 6681
5. Direct amidation of the phenylalanine moiety in short peptides via Pd-catalyzed C–H activation/C–N formation

Mingyu Yang,Xingyu Jiang,Zhang-Jie Shi Org. Chem. Front. 2015 2 51
6. A laser-induced graphene electrochemical immunosensor for label-free CEA monitoring in serum

Guangyuan Wang,Jiayi Chen,Lu Huang,Yiting Chen,Yanxia Li Analyst 2021 146 6631
7. Paxillin suppresses the proliferation of HPS rat serum treated PASMCs by up-regulating the expression of cytoskeletal proteins

Yang Chen,Bin Yi,Zhi Wang,Jianteng Gu,Yongshuai Li,Jian Cui,Kaizhi Lu Mol. BioSyst. 2014 10 759
8. Highly selective acid-catalyzed olefin isomerization of limonene to terpinolene by kinetic suppression of overreactions in a confined space of porous metal–macrocycle frameworks

Wei He,Shohei Tashiro,Mitsuhiko Shionoya Chem. Sci. 2022 13 8752
9. Paxillin suppresses the proliferation of HPS rat serum treated PASMCs by up-regulating the expression of cytoskeletal proteins

Yang Chen,Bin Yi,Zhi Wang,Jianteng Gu,Yongshuai Li,Jian Cui,Kaizhi Lu Mol. BioSyst. 2014 10 759
10. Paxillin suppresses the proliferation of HPS rat serum treated PASMCs by up-regulating the expression of cytoskeletal proteins

Yang Chen,Bin Yi,Zhi Wang,Jianteng Gu,Yongshuai Li,Jian Cui,Kaizhi Lu Mol. BioSyst. 2014 10 759

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